Cas no 101906-05-2 (4-Trifluoromethylphenylglyoxal)
101906-05-2 structure
Product Name:4-Trifluoromethylphenylglyoxal
CAS No:101906-05-2
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD05664098
CID:233794
PubChem ID:2783285
Update Time:2025-04-19
4-Trifluoromethylphenylglyoxal Chemical and Physical Properties
Names and Identifiers
-
- 4-Trifluoromethylphenylglyoxal hydrate
- 2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde hydrate
- Ethanone,2,2-dihydroxy-1-[4-(trifluoromethyl)phenyl]-
- 2,2'-Dihydroxy-3,5,3',5'-tetra-tert.-butyl-triphenylmethan
- 2,2-dihydroxy-4'-(trifluoromethyl)-acetophenone
- CTK2A7594
- 2-Oxo-2-(4-(trifluoromethyl)
- 4-(TRIFLUOROMETHYL)PHENYLGLYOXAL HYDRATE
- 4-TRIFLUOROMETHYLPHENYLGLYOXAL HYDRATE, 95+%
- FT-0767424
- 2-OXO-2-(4-(TRIFLUOROMETHYL)PHENYL)ACETALDEHYDEHYDRATE
- J-513928
- DS-3502
- AB48662
- 1049746-22-6
- 2-oxo-2-[4-(trifluoromethyl)phenyl]acetaldehyde;hydrate
- XFHIKQUDYLBELB-UHFFFAOYSA-N
- 101906-05-2
- 2-oxo-2-[4-(trifluoromethyl)phenyl]acetaldehyde Hydrate
- AKOS005254482
- SB85334
- Ethanone, 2,2-dihydroxy-1-[4-(trifluoromethyl)phenyl]-
- 4-Trifluoromethylphenylglyoxal
-
- MDL: MFCD05664098
- Inchi: 1S/C9H5F3O2.H2O/c10-9(11,12)7-3-1-6(2-4-7)8(14)5-13;/h1-5H;1H2
- InChI Key: XFHIKQUDYLBELB-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(C=O)=O)=CC=1)(F)F.O
Computed Properties
- Exact Mass: 202.02415
- Monoisotopic Mass: 220.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.1A^2
Experimental Properties
- Density: 1.331
- Boiling Point: 223.3°C at 760 mmHg
- Flash Point: 84.1 °C
- Refractive Index: 1.458
- PSA: 65.64
- LogP: 1.19880
4-Trifluoromethylphenylglyoxal Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
4-Trifluoromethylphenylglyoxal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O839438-1g |
2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde hydrate |
101906-05-2 | 97% | 1g |
692.00 | 2021-05-17 | |
| Fluorochem | 224974-1g |
4-Trifluoromethylphenylglyoxal hydrate |
101906-05-2 | 95% | 1g |
£121.00 | 2022-02-28 | |
| Fluorochem | 224974-5g |
4-Trifluoromethylphenylglyoxal hydrate |
101906-05-2 | 95% | 5g |
£483.00 | 2022-02-28 | |
| Fluorochem | 224974-10g |
4-Trifluoromethylphenylglyoxal hydrate |
101906-05-2 | 95% | 10g |
£864.00 | 2022-02-28 | |
| Fluorochem | 224974-25g |
4-Trifluoromethylphenylglyoxal hydrate |
101906-05-2 | 95% | 25g |
£1524.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O66710-1g |
2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde hydrate |
101906-05-2 | 1g |
¥1068.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O66710-250mg |
2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde hydrate |
101906-05-2 | 250mg |
¥448.0 | 2021-09-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O189352-250mg |
4-Trifluoromethylphenylglyoxal |
101906-05-2 | 97% | 250mg |
¥218.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O189352-1g |
4-Trifluoromethylphenylglyoxal |
101906-05-2 | 97% | 1g |
¥550.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 126657-1g |
4-Trifluoromethylphenylglyoxal hydrate |
101906-05-2 | >95% | 1g |
2909CNY | 2021-05-07 |
4-Trifluoromethylphenylglyoxal Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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